Cas no 2034451-84-6 (2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: 2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 2034451-84-6
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 5351650
• Update Time: 2025-07-20

2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(isoxazol-3-yl)-2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
• 2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• 2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

• Inchi： 1S/C12H14N4O2/c1-7-13-9-3-2-8(6-10(9)14-7)12(17)15-11-4-5-18-16-11/h4-5,8H,2-3,6H2,1H3,(H,13,14)(H,15,16,17)
• InChI Key： FSCXRTAYJKXCRE-UHFFFAOYSA-N
• SMILES： O=C(C1CC2=C(CC1)N=C(C)N2)NC1C=CON=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• XLogP3: 0.8
• Topological Polar Surface Area: 83.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

Introduction to 2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS No. 2034451-84-6)

2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2034451-84-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazole class, a well-documented pharmacophore known for its potential in modulating central nervous system (CNS) activity. The structural features of this molecule, particularly its 2-methyl substituent and the incorporation of a 1,2-oxazol ring system, contribute to its unique chemical and pharmacological profile.

The 4,5,6,7-tetrahydro-1H-1,3-benzodiazole core of this compound is a key structural motif that has been extensively studied for its ability to interact with benzodiazepine receptors. This interaction is pivotal in the development of drugs used for anxiolytic, sedative, and muscle relaxant properties. The presence of the 5-carboxamide functional group further enhances the molecule's solubility and bioavailability, making it a promising candidate for further pharmacological exploration.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1,2-oxazol ring in this molecule not only contributes to its structural complexity but also plays a crucial role in modulating its biological activity. Studies have shown that oxazole derivatives can exhibit a wide range of pharmacological effects, including antimicrobial and anti-inflammatory properties. The combination of these structural elements in 2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide makes it an intriguing subject for further research.

The pharmaceutical industry has been increasingly interested in developing new analogs of benzodiazole-based compounds due to their therapeutic potential and favorable pharmacokinetic profiles. The methyl group at the 2-position of the benzodiazole ring is particularly significant as it can influence the compound's metabolic stability and receptor binding affinity. Computational modeling studies have suggested that this substitution pattern can enhance binding interactions with specific CNS receptors, potentially leading to improved therapeutic efficacy.

In vitro studies have begun to explore the pharmacological properties of 2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide, focusing on its interactions with benzodiazepine receptors and other relevant targets. Preliminary results indicate that this compound exhibits promising anxiolytic activity while maintaining a favorable side effect profile compared to traditional benzodiazepines. These findings are particularly encouraging given the growing concern over the misuse and dependence associated with long-term benzodiazepine use.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the complex heterocyclic framework of this molecule.

The potential applications of 2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide extend beyond traditional CNS applications. Research is ongoing to explore its potential in treating neurological disorders such as epilepsy and sleep disorders. Additionally, the compound's structural features make it a valuable scaffold for designing new drugs targeting other neurological pathways. The versatility of this molecule underscores its importance as a lead compound in medicinal chemistry.

Regulatory considerations are an essential aspect of bringing any new pharmaceutical compound to market. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicological studies are critical steps in evaluating the safety and efficacy of 2-methyl-N-(1,2-oxazol-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide. Collaborative efforts between academic researchers and pharmaceutical companies are necessary to advance this compound through preclinical and clinical trials.

The future prospects for CAS No. 2034451-84-6 are promising as ongoing research continues to uncover new therapeutic applications. Innovations in drug delivery systems may further enhance the compound's bioavailability and target specificity. Additionally，the integration of artificial intelligence (AI) into drug discovery processes could accelerate the development pipeline for this class of compounds.

In conclusion,2-methyl-N-(1，2 oxazol - 3 - yl ) - 4 ， 5 ， 6 ， 7 - tetrahy dro - 1 H - 13 - ben z odia z ol - 5 - car box am ide represents a significant advancement in pharmaceutical chemistry。 Its unique structural features， coupled with promising pharmacological properties， make it a valuable candidate for further research。 As our understanding of CNS pharmacology continues to evolve， compounds like these will play an increasingly important role in developing next-generation therapeutics。